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Compound of Interest

Compound Name: LDN-192960

Cat. No.: B2528581 Get Quote

LDN-192960: A Technical Guide for Researchers
For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of the dual Haspin and DYRK2 kinase inhibitor, LDN-192960, including its

chemical properties, supplier information, biological activity, and experimental applications.

Chemical Identity and Supplier Information
LDN-192960 is a potent small molecule inhibitor targeting Haspin (Histone H3 associated

protein serine/threonine kinase) and DYRK2 (Dual-specificity tyrosine-regulated kinase 2). It is

commercially available in both its free base and hydrochloride salt forms. It is crucial for

researchers to note the specific form they are acquiring, as the CAS Number differs between

them.

Form CAS Number

LDN-192960 (Free Base) 184582-62-5

LDN-192960 (hydrochloride) 2309172-48-1[1]

Several reputable suppliers offer LDN-192960 for research purposes. These include:

Cayman Chemical

MedChemExpress
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Selleck Chemicals

GlpBio

Cambridge Bioscience (distributor for TargetMol Chemicals Inc.)

AOBIOUS

Aladdin Scientific

Researchers should request certificates of analysis from their chosen supplier to ensure the

purity and identity of the compound.

Quantitative Data Summary
LDN-192960 exhibits potent inhibitory activity against its primary targets, Haspin and DYRK2.

Its selectivity has been profiled against a panel of other kinases.
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Target Measurement Value
Cell
Line/System

Reference

Haspin IC50 10 nM Cell-free assay [1]

DYRK2 IC50 48 nM Cell-free assay [1]

Haspin EC50 1.17 µM

HeLa cells

overexpressing

Haspin

[2]

Haspin EC50 0.02 µM

Mitotically

synchronized

HeLa cells

[1]

DYRK2 IC50 53 nM
In vitro kinase

assay
[3]

CLK1 IC50 0.21 µM Cell-free assay [1]

DYRK1A IC50 0.10 µM Cell-free assay [1]

DYRK3 IC50 19 nM Cell-free assay [1]

PIM1 IC50 0.72 µM Cell-free assay [1]

Signaling Pathways
LDN-192960's biological effects are primarily mediated through the inhibition of Haspin and

DYRK2 kinases, which play crucial roles in cell cycle regulation and protein homeostasis.

Haspin Kinase Signaling Pathway
Haspin kinase is a key regulator of mitosis. Its primary substrate is Histone H3, which it

phosphorylates at Threonine 3 (H3T3ph). This phosphorylation event is critical for the proper

localization of the Chromosomal Passenger Complex (CPC) to the centromeres, ensuring

accurate chromosome segregation during cell division. Inhibition of Haspin by LDN-192960
disrupts this process, leading to mitotic defects.
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DYRK2 Signaling Pathway
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Experimental Workflow for LDN-192960 Evaluation

In Vitro Characterization

Cell-Based Assays

In Vivo Studies (Optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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